2,3-Difluoro-4-methylbenzaldehyde

• IUPAC Name: 2,3-difluoro-4-methylbenzaldehyde
• InChI: InChI=1S/C8H6F2O/c1-5-2-3-6(4-11)8(10)7(5)9/h2-4H,1H3
• InChI Key: YCTVOFSIRYUUAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C=O)F)F
• Molecular Formula: C8H6F2O
• DSSTOX Substance ID: DTXSID50378903
• Molecular Weight: 156.13 g/mol
• CAS No.: 245536-50-9

Description

2,3-Difluoro-4-methylbenzaldehyde (DFMBA) is a synthetic compound that is used in a variety of laboratory experiments and scientific research applications. DFMBA is a white solid at room temperature and is insoluble in water. It is a colorless, crystalline, and slightly volatile compound that has a pleasant odor. DFMBA is a widely used compound for a variety of scientific research applications, including synthesis, drug discovery, and biochemistry.

Scientific Research Applications

Spectroscopy and Photo-induced Rotational Isomerism

Matrix-isolation infrared spectroscopy has been utilized to study the structural isomers of difluorobenzaldehydes, including 2,3-Difluoro-4-methylbenzaldehyde. These studies reveal photo-induced rotational isomerism, where UV irradiation leads to the formation of anti and syn rotamers. The energy differences between these rotamers have been evaluated, offering insights into the molecular behavior of difluorinated compounds under photoexcitation (Itoh et al., 2011).

Catalysis and Chemical Synthesis

Catalytic processes have leveraged difluorobenzaldehydes for the synthesis of valuable chemicals. For instance, copper-catalyzed oxidation reactions in water have been shown to convert benzyl alcohols to aromatic aldehydes with high yields, demonstrating the functional group tolerance and substrate scope of this catalytic system. Such methodologies are important for the scalable and environmentally friendly synthesis of aromatic aldehydes, including 4-methylbenzaldehyde, which is closely related to this compound (Jiang-Ping Wu et al., 2016).

Materials Science

In the realm of materials science, fluorinated compounds have been explored for their potential in adsorption and environmental applications. Research on fluorinated microporous polyaminals demonstrates how derivatives of benzaldehyde, including fluorinated analogs, can be used to create materials with high CO2 adsorption capacities. These materials exhibit increased BET specific surface areas and tailored pore sizes, highlighting the role of fluorinated compounds in developing new adsorbents for carbon capture and sequestration technologies (Guiyang Li et al., 2016).

Anticancer Research

The synthesis of fluorinated analogues of combretastatin A-4 involves the use of fluorinated benzaldehydes. These analogues have been evaluated for their in vitro anticancer properties, demonstrating that the introduction of fluorine atoms can retain or enhance the cell growth inhibitory properties of these compounds. This area of research underscores the potential of fluorinated benzaldehydes in the development of new anticancer agents (N. Lawrence et al., 2003).

Safety and Hazards

The compound has been classified as Acute Tox. 3 Oral. The precautionary statements include P261, P305, P351, and P338. The compound is considered combustible and toxic.

Mechanism of Action

Mode of Action

Benzaldehyde derivatives are known to undergo nucleophilic substitution reactions at the benzylic position . This suggests that 2,3-Difluoro-4-methylbenzaldehyde may interact with its targets through a similar mechanism, leading to changes in their function.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . For instance, factors such as pH, temperature, and the presence of other chemicals can affect its reactivity and stability.